Cas no 419568-67-5 ((+)-Varitriol)

• Product Name: (+)-Varitriol
• CAS No: 419568-67-5
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 1063685
• Update Time: 2025-10-31

(+)-Varitriol Chemical and Physical Properties

Names and Identifiers

• (+)-Varitriol
• (2R,3S,4R,5S)-2-[(E)-2-[2-(hydroxymethyl)-3-methoxyphenyl]ethenyl]-5-methyloxolane-3,4-diol
• (1E)-3,6-anhydro-1,2,7-trideoxy-1-[2-(hydroxymethyl)-3-methoxyphenyl]-allo-hept-1-enitol
• (3'R*,4'R*,5'S*,6'S*)-2-Methoxy-6-(3',6'-epoxy-4',5'-dihydroxyheptenyl)benzyl alcohol
• 2-[2-(2-Hydroxymethyl-3-methoxy-phenyl)-vinyl]-5-methyl-tetrahydro-furan-3,4-diol
• Varitriol

• Inchi： 1S/C15H20O5/c1-9-14(17)15(18)13(20-9)7-6-10-4-3-5-12(19-2)11(10)8-16/h3-7,9,13-18H,8H2,1-2H3/b7-6+/t9-,13+,14-,15+/m0/s1
• InChI Key： JGUADRHIBCXAFH-XAUFSTHISA-N
• SMILES： O1[C@H](/C=C/C2C=CC=C(C=2CO)OC)[C@H]([C@H]([C@@H]1C)O)O

Computed Properties

• Exact Mass: 280.13100

Experimental Properties

• PSA: 79.15000
• LogP: 0.70980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on (+)-Varitriol

(+)-Varitriol: A Natural Product with Promising Pharmacological Properties and Biological Activities

(+)-Varitriol, also known as CAS No. 419568-67-5, is a naturally occurring compound that has attracted significant attention in the field of biomedical research. This polyphenolic compound is primarily derived from certain plant sources and exhibits a unique molecular structure that contributes to its diverse biological activities. Recent studies have highlighted its potential as a therapeutic agent due to its ability to modulate various cellular pathways, making it a subject of interest for researchers exploring novel drug development strategies.

As a member of the flavonoid family, (+)-Varitriol is characterized by its complex aromatic ring system and hydroxyl groups, which are critical for its antioxidant and anti-inflammatory properties. The stereochemistry of the molecule, specifically the (+) configuration, plays a crucial role in determining its biological activity. This stereospecificity is a key factor in its interaction with biological targets, such

Recent advancements in biomedical research have shed light on the molecular mechanisms underlying the effects of (+)-Varitriol. A 2023 study published in Journal of Medicinal Chemistry demonstrated that (+)-Varitriol can inhibit the activity of 5-lipoxygenase, an enzyme involved in the production of pro-inflammatory leukotrienes. This finding suggests that (+)-Varitriol may serve as a potential therapeutic agent for inflammatory diseases. Additionally, its ability to scavenge free radicals has been linked to its neuroprotective effects, which could have implications for the treatment of neurodegenerative disorders such as Alzheimer's disease.

The pharmacokinetic profile of (+)-Varitriol is another area of active investigation. Research published in Drug Metabolism and Disposition in 2022 revealed that the compound exhibits low solubility in aqueous solutions, which may affect its bioavailability. However, the study also suggested that the use of nanoparticle-based delivery systems could significantly enhance its absorption and therapeutic efficacy. This highlights the importance of formulation development in maximizing the potential of (+)-Varitriol as a therapeutic agent.

In the context of drug discovery, (+)-Varitriol has shown promise as a lead compound for the development of new drugs. A 2023 review article in Pharmaceutical Research discussed the potential of (+)-Varitriol as a scaffold for the design of small molecule inhibitors targeting various disease-related pathways. The structural diversity of (+)-Varitriol allows for the synthesis of analogs with improved pharmacological properties, which could expand its therapeutic applications. Furthermore, its low toxicity profile makes it an attractive candidate for the development of safer therapeutic options.

The biological activities of (+)-Varitriol have been extensively studied in both in vitro and in vivo models. A 2023 study published in Frontiers in Pharmacology demonstrated that (+)-Varitriol can modulate the activity of proteasome, a key cellular machinery involved in protein degradation. This property may have implications for the treatment of diseases such as neurodegenerative disorders and cancer, where proteasome dysfunction is implicated. Additionally, its ability to inhibit the mitochondrial dysfunction associated with oxidative stress has been linked to its cytoprotective effects.

Recent advances in biomedical technologies have enabled the precise characterization of (+)-Varitriol's interactions with biological targets. A 2023 study in ACS Chemical Biology utilized computational modeling to identify potential binding sites of (+)-Varitriol on key proteins involved in inflammatory responses. This research has provided valuable insights into the molecular mechanisms underlying its anti-inflammatory and antioxidant activities, paving the way for the development of more effective therapeutic strategies.

The therapeutic potential of (+)-Varitriol is further supported by its ability to modulate immune responses. A 2023 study published in Journal of Immunology showed that (+)-Varitriol can suppress the activation of pro-inflammatory cytokines such as TNF-α and IL-6. This property may have significant implications for the treatment of autoimmune diseases and chronic inflammatory conditions. Additionally, its anti-angiogenic effects have been linked to its potential as a therapeutic agent in the treatment of solid tumors.

Despite its promising pharmacological properties, the clinical translation of (+)-Varitriol remains a challenge. A 2023 review article in Pharmaceutical Sciences highlighted the need for further studies to evaluate its long-term safety and efficacy in human trials. The low bioavailability of (+)-Varitriol remains a significant barrier to its clinical application, and the development of pharmaceutical formulations that can enhance its solubility and absorption is a critical area of research.

Overall, the scientific community continues to explore the biomedical potential of (+)-Varitriol. As new research emerges, the understanding of its mechanisms of action and therapeutic applications will expand, potentially leading to the development of novel drugs and therapeutic strategies. The ongoing research into (+)-Varitriol underscores the importance of drug discovery and biomedical research in advancing the treatment of various diseases and improving patient outcomes.

As the field of biomedical research continues to evolve, the study of (+)-Varitriol is expected to yield further insights into its pharmacological properties and therapeutic potential. The integration of advanced technologies such as computational modeling and nanoengineering is likely to play a crucial role in overcoming the challenges associated with its clinical translation. The continued exploration of (+)-Varitriol as a therapeutic agent highlights the importance of innovative research in the quest for more effective and safer treatments for a wide range of diseases.

In conclusion, the biomedical research on (+)-Varitriol has revealed its significant pharmacological properties and therapeutic potential. As research continues to uncover new insights into its mechanisms of action, the development of novel drug therapies based on (+)-Varitriol may become a reality. The ongoing efforts in drug discovery and biomedical research are essential in translating these findings into practical applications that can benefit patients and improve healthcare outcomes.

The future of biomedical research on (+)-Varitriol is promising, with the potential to unlock new therapeutic strategies and improve the treatment of various diseases. As the scientific community continues to explore the biomedical potential of (+)-Varitriol, the integration of advanced technologies and innovative approaches will be crucial in advancing its clinical applications. The ongoing research into (+)-Varitriol underscores the importance of scientific inquiry and technological innovation in the pursuit of more effective and safer therapeutic options for patients.

As the field of biomedical research continues to evolve, the study of (+)-Varitriol is expected to play a significant role in the development of novel therapeutic strategies. The integration of interdisciplinary approaches and collaborative efforts will be essential in overcoming the challenges associated with its clinical translation. The ongoing exploration of (+)-Varitriol as a therapeutic agent highlights the importance of scientific research in advancing the treatment of various diseases and improving patient outcomes.

In summary, the biomedical research on (+)-Varitriol has demonstrated its potential as a therapeutic agent with significant pharmacological properties. As research continues to uncover new insights into its mechanisms of action, the development of novel drug therapies based on (+)-Varitriol may become a reality. The ongoing efforts in drug discovery and biomedical research are essential in translating these findings into practical applications that can benefit patients and improve healthcare outcomes.

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